Cas no 2680700-41-6 (5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid)

• Product Name: 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid
• CAS No: 2680700-41-6
• MF: C₉H₈ClNO₄S
• MW: 261.682120323181
• CID: 5647850
• PubChem ID: 165909135
• Update Time: 2025-06-26

5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-{[(prop-2-en-1-yloxy)carbonyl]amino}thiophene-2-carboxylic acid
• EN300-28281112
• 2680700-41-6
• 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid

• Inchi： 1S/C9H8ClNO4S/c1-2-3-15-9(14)11-5-4-6(10)16-7(5)8(12)13/h2,4H,1,3H2,(H,11,14)(H,12,13)
• InChI Key： LINUKIKXDKVOLA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)S1)NC(=O)OCC=C

Computed Properties

• Exact Mass: 260.9862566g/mol
• Monoisotopic Mass: 260.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Additional information on 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid

Introduction to 5-Chloro-3-{(Prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic Acid (CAS No. 2680700-41-6)

5-Chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2680700-41-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid is characterized by a thiophene ring substituted with a chloro group at the 5-position and an amide group at the 3-position. The amide group is further substituted with a propenyl ether moiety, which imparts additional reactivity and functional versatility to the molecule. This unique combination of functional groups makes it a promising candidate for various pharmaceutical applications.

The synthesis of 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid has been reported in several studies. One common approach involves the reaction of 5-chlorothiophene-2-carboxylic acid with propenyl chloroformate in the presence of a base, followed by amidation with an appropriate amine. This method yields high purity and good yields, making it suitable for large-scale production. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve overall efficiency.

Recent research has focused on the biological activities of 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid. Studies have demonstrated its potent anti-inflammatory effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promising results in preclinical studies as an anticancer agent, particularly against breast and colon cancer cell lines. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its therapeutic potential, 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid has also been investigated for its use in diagnostic imaging. Its unique chemical properties make it a suitable candidate for the development of imaging agents that can be used to visualize specific biological processes in vivo. For example, researchers have explored its potential as a contrast agent for magnetic resonance imaging (MRI) and positron emission tomography (PET).

The safety profile of 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid is another important aspect that has been studied extensively. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 5-chloro-3-{(prop-2-en-1-yloxy)carbonylamino}thiophene-2-carboxylic acid (CAS No. 2680700-41-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will be uncovered, paving the way for innovative treatments in various medical fields.